Cas no 13290-16-9 (2-(4-methylphenyl)sulfanylethan-1-ol)

2-(4-methylphenyl)sulfanylethan-1-ol structure
13290-16-9 structure
Product Name:2-(4-methylphenyl)sulfanylethan-1-ol
CAS No:13290-16-9
MF:C9H12OS
MW:168.255981445313
MDL:MFCD00020613
CID:208712
PubChem ID:83313
Update Time:2025-07-31

2-(4-methylphenyl)sulfanylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[(4-methylphenyl)thio]-
    • 2-(4-methylphenyl)sulfanylethanol
    • 2-(4-TOLYLTHIO)ETHANOL
    • 2-(P-TOLYLTHIO)-ETHANOL
    • 2-[(4-methylphenyl)sulfanyl]ethanol
    • AI3-36461
    • Ethanol, 2-((4-methylphenyl)thio)-
    • 2-[(4-Methylphenyl)thio]ethanol
    • 2-(4-methylphenyl)sulfanylethan-1-ol
    • Z149178580
    • 2-[(4-Methylphenyl)sulfanyl]ethanol #
    • Ethanol, 2-[(4-methylphenyl)thio]-
    • MFCD00020613
    • SCHEMBL1710073
    • CHEMBL124019
    • DTXSID3065401
    • 2-[(4-methylphenyl)sulfanyl]ethan-1-ol
    • AKOS005216097
    • 2-(P-tolylthio)ethan-1-ol
    • EN300-1252419
    • 2-(p-Tolylthio)ethanol
    • 13290-16-9
    • CS-0337823
    • KYCQIPSCAOIEKN-UHFFFAOYSA-N
    • MDL： MFCD00020613
    • Inchi： 1S/C9H12OS/c1-8-2-4-9(5-3-8)11-7-6-10/h2-5,10H,6-7H2,1H3
    • InChI Key： KYCQIPSCAOIEKN-UHFFFAOYSA-N
    • SMILES： S(CCO)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 168.06096
  • Monoisotopic Mass: 168.060886
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 97.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.5
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.11
  • Boiling Point: 282°Cat760mmHg
  • Flash Point: 137.6°C
  • Refractive Index: 1.581
  • PSA: 20.23

2-(4-methylphenyl)sulfanylethan-1-ol Pricemore >>

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2-(4-methylphenyl)sulfanylethan-1-ol Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:13290-16-9)2-(4-methylphenyl)sulfanylethan-1-ol
Order Number:A1174717
Stock Status:in Stock
Quantity:5g/25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:29
Price ($):375.0/1153.0/3351.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:13290-16-9)2-(4-methylphenyl)sulfanylethan-1-ol
A1174717
Purity:99%/99%/99%
Quantity:5g/25g/100g
Price ($):375.0/1153.0/3351.0
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